Cas no 21078-76-2 (3-methyltridecan-3-ol)
3-methyltridecan-3-ol structure
Product Name:3-methyltridecan-3-ol
CAS No:21078-76-2
MF:C14H30O
MW:214.387404918671
CID:1402234
PubChem ID:244327
Update Time:2025-04-20
3-methyltridecan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-methyltridecan-3-ol
- CTK4E5823
- AR-1F4597
- AC1Q77CW
- AG-J-57371
- AC1L6DHC
- NSC55187
- 2-Ethyl-dodecan-2-ol
- 3-methyl-3-tridecanol
- 3-METHYL TRIDECANOL-3
- 2-Ethyl-dodecan-2-ol;3-methyl-3-tridecanol;3-METHYL TRIDECANOL-3;
- SCHEMBL6322448
- ethylmethylundecanol
- 21078-76-2
- DTXSID70288292
- NSC-55187
- AKOS014478970
- KPNPVQMWGFMMJE-UHFFFAOYSA-N
- DS-004924
- NSC 55187
-
- Inchi： 1S/C14H30O/c1-4-6-7-8-9-10-11-12-13-14(3,15)5-2/h15H,4-13H2,1-3H3
- InChI Key： KPNPVQMWGFMMJE-UHFFFAOYSA-N
- SMILES： OC(C)(CC)CCCCCCCCCC
Computed Properties
- Exact Mass: 214.23000
- Monoisotopic Mass: 214.23
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.833
- Boiling Point: 265.7°C at 760 mmHg
- Flash Point: 115.9°C
- Refractive Index: 1.444
- PSA: 20.23000
- LogP: 4.67820
3-methyltridecan-3-ol Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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